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Compound of Interest

Compound Name: 2-Cyanoacetamide

Cat. No.: B1669375

An In-depth Technical Guide to 2-Cyanoacetamide: Chemical Properties and Structure

Introduction

2-Cyanoacetamide (CAS No. 107-91-5) is a versatile organic compound characterized by the
presence of both a nitrile and an amide functional group.[1][2] This unique structure makes it a
valuable intermediate in a wide range of chemical syntheses.[3] It serves as a crucial building
block for the preparation of various pharmaceuticals, agrochemicals, dyes, and heterocyclic
compounds.[3][4][5] This guide provides a comprehensive overview of the chemical properties,
structure, and key experimental protocols related to 2-cyanoacetamide, tailored for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

2-Cyanoacetamide is a white to light cream crystalline powder with no odor.[2][3][6] It is
soluble in water and alcohol.[4][7][8] A summary of its key quantitative properties is presented
in the table below.
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Property Value Reference(s)
IUPAC Name 2-Cyanoacetamide [11197[10]
CAS Number 107-91-5 [1][6][9]
Molecular Formula C3HaN20 [11on11]
Molecular Weight 84.08 g/mol [3B191[11]
Melting Point 119-121 °C [1][6]
Boiling Point 351.2°C [1]
Density 1.163 g/cm3 [1]
Water Solubility Soluble [2][8][12]
pKa ~11-13.24 [1]

1H NMR (DMSO-d6, 90 MHz) Chemical shifts are reported. [13]

13C NMR (D20) Chemical shifts are reported. [13]

IR (KBr disc) Spectrum available. [13]

Chemical Structure

2-Cyanoacetamide consists of an acetamide backbone with a nitrile group attached to the

alpha-carbon. The molecule's reactivity is largely dictated by the electron-withdrawing nature of

both the cyano and amide functionalities, which activates the methylene (-CHz-) group, making

it susceptible to a variety of chemical transformations.[5][14] This dual functionality allows 2-

cyanoacetamide to act as a versatile precursor in the synthesis of more complex molecules,

particularly heterocyclic systems.[4][5][7]

Experimental Protocols
Synthesis of 2-Cyanoacetamide from Ethyl
Cyanoacetate and Ammonia

A common and straightforward method for the laboratory-scale synthesis of 2-cyanoacetamide

involves the ammonolysis of ethyl cyanoacetate.[15][16]
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Materials:

Ethyl cyanoacetate

Concentrated aqueous ammonia (sp. gr. 0.90)

Ice-salt mixture

95% Ethanol (for recrystallization)

Decolorizing charcoal (optional)
Procedure:

 In a wide-mouthed Erlenmeyer flask, pour 400 g (3.5 moles) of ethyl cyanoacetate into 300
cc (4.5 moles) of concentrated aqueous ammonia.[16]

o Shake the mixture. It will initially be cloudy, then warm up slightly and become clear within
approximately three minutes.[16]

» Allow the flask to stand in an ice-salt mixture for one hour to facilitate the precipitation of the
product.[16]

« Filter the resulting solid by suction and wash the crystals with two 50-cc portions of ice-cold
ethyl alcohol.[16]

 Air-dry the product. The yield of the slightly yellowish, crystalline amide is typically between
205-225 g.[16]

Purification (Recrystallization):

e To obtain a pure white product, dissolve 200 g of the crude amide in 350 cc of hot 95%
ethanol. If necessary, add a small amount of decolorizing charcoal and filter the hot solution.
[15][16]

e Cool the solution to induce crystallization.[16]
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« Filter the purified crystals and dry them. This process results in a high recovery of pure 2-
cyanoacetamide.[16]

Synthesis from Cyanoacetic Acid Butyl Ester and
Ammonia

An alternative synthesis route utilizes cyanoacetic acid butyl ester.[17]
Materials:

o Cyanoacetic acid butyl ester (99.7% purity)

e Butanol

¢ Sodium methoxide in methanol solution (30% concentration)

e Ammonia gas

Procedure:

 In athree-necked flask equipped with a stirrer, thermometer, and gas inlet tube, mix 141.6
grams (1 mole) of cyanoacetic acid butyl ester, 240 grams of butanol, and 3.6 grams of 30%
sodium methoxide in methanol solution.[17]

 Introduce ammonia gas into the mixture while maintaining the reaction temperature at 30°C
with water cooling.[17]

o Continue the reaction for approximately 7 hours, monitoring the conversion of the butyl ester
by GC analysis.[17]

e Once the reaction is complete, filter the mixture.[17]

e Wash the filter cake with butanol and vacuum dry at 40-60°C to obtain the final product.[17]
This method can yield up to 91% of 2-cyanoacetamide with a melting point of 120.5-
121.5°C.[17]

Applications in Synthesis and Drug Development
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2-Cyanoacetamide is a cornerstone in the synthesis of a variety of biologically active
compounds. Its utility stems from its ability to participate in diverse chemical reactions.[3]

o Heterocyclic Synthesis: It is a key precursor for synthesizing heterocyclic compounds like
pyrazole, pyridine, and pyrimidine derivatives.[2][4][7]

e Vitamin Synthesis: 2-Cyanoacetamide is a starting reagent in the synthesis of Vitamin B6.

[2](51[7]

» Drug Development: It is used as an intermediate in the synthesis of various pharmaceutical
compounds, including potential anti-cancer agents.[3][4][5] The presence of the cyano group
is often essential for the biological activity of the final drug molecule.[4]

o Analytical Chemistry: It reacts with reducing carbohydrates in a borate buffer to produce
intense fluorescence, which is useful for the automated analysis of carbohydrates.[2][4][7] It
is also used in spectrofluorimetric methods to determine the activity of certain antihistamine
drugs.[1]

Visualizations

Synthesis of 2-Cyanoacetamide

Reactants

Process Product Purification (Optional)
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Caption: Workflow for the synthesis of 2-Cyanoacetamide.
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Caption: Synthesis of Pyrimidine Derivatives from 2-Cyanoacetamide.
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Applications of 2-Cyanoacetamide
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Caption: Logical relationships of 2-Cyanoacetamide and its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Cyanoacetamide - Wikipedia [en.wikipedia.org]
¢ 2. sanjaychemindia.com [sanjaychemindia.com]
¢ 3. chemimpex.com [chemimpex.com]

¢ 4. 2-Cyanoacetamide Dealer and Distributor | 2-Cyanoacetamide Supplier | 2-
Cyanoacetamide Stockist | 2-Cyanoacetamide Importers [multichemindia.com]

¢ 5. nbinno.com [nbinno.com]
¢ 6. 2-Cyanoacetamide CAS#: 107-91-5 [m.chemicalbook.com]
e 7.2-Cyanoacetamide | 107-91-5 [chemicalbook.com]

¢ 8. solubilityofthings.com [solubilityofthings.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1669375?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669375?utm_src=pdf-body
https://www.benchchem.com/product/b1669375?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Cyanoacetamide
https://www.sanjaychemindia.com/pdfs/chemicals/CYANOACETAMIDE.pdf
https://www.chemimpex.com/products/27159
https://www.multichemindia.com/product-details/2cyanoacetamide
https://www.multichemindia.com/product-details/2cyanoacetamide
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-2-cyanoacetamide-in-modern-pharmaceutical-synthesis-tz
https://m.chemicalbook.com/ProductChemicalPropertiesCB7852727_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852727.htm
https://www.solubilityofthings.com/2-cyanoacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

9. Acetamide, 2-cyano- [webbook.nist.gov]
10. Cyanoacetamide | C3H4N20O | CID 7898 - PubChem [pubchem.ncbi.nim.nih.gov]
11. Page loading... [guidechem.com]

12. 107-91-5 CAS MSDS (2-Cyanoacetamide) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

13. Page loading... [guidechem.com]

14. benchchem.com [benchchem.com]

15. 2-Cyanoacetamide synthesis - chemicalbook [chemicalbook.com]
16. Organic Syntheses Procedure [orgsyn.org]

17. Page loading... [wap.guidechem.com]

To cite this document: BenchChem. [2-Cyanoacetamide chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669375#2-cyanoacetamide-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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